Cas no 64179-81-3 (ethyl 4-chloro-2-ethylpyrimidine-5-carboxylate)

• Product Name: ethyl 4-chloro-2-ethylpyrimidine-5-carboxylate
• CAS No: 64179-81-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 1679191
• PubChem ID: 12363083
• Update Time: 2025-04-21

ethyl 4-chloro-2-ethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-chloro-2-ethyl-, ethyl ester
• ethyl 4-chloro-2-ethylpyrimidine-5-carboxylate
• ethyl4-chloro-2-ethylpyrimidine-5-carboxylate
• Z1269242776
• SCHEMBL7726224
• 5-ethoxycarbonyl 4-chloro 2-ethyl pyrimidine
• ethyl 4-chloro-2-ethyl-5-pyrimidine carboxylate
• BWMPMYWAOKAOGP-UHFFFAOYSA-N
• EN300-113077
• 64179-81-3
• PS-18011
• AKOS026727128
• F86086

• Inchi： 1S/C9H11ClN2O2/c1-3-7-11-5-6(8(10)12-7)9(13)14-4-2/h5H,3-4H2,1-2H3
• InChI Key： BWMPMYWAOKAOGP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NC(CC)=N1

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives